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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol
Cat. No.: B15594549
Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential biological activities of 17-Hydroxyisolathyrol, a lathyrol-type diterpenoid. Due to
the limited availability of specific experimental data for 17-Hydroxyisolathyrol in peer-
reviewed literature, this guide also draws upon data from closely related lathyrol diterpenoids
isolated from its natural source, Euphorbia lathyris, to infer its probable characteristics and
biological functions.

Chemical Structure and Properties

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrol family. These
natural products are characterized by a complex tricyclic carbon skeleton.

Chemical Identifiers
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Property Value Source

(32,92)-1,11,13-trihydroxy-10-
(hydroxymethyl)-3,6,6,14- )

IUPAC Name ) Commercial Vendor Data
tetramethyltricyclo[10.3.0.05,7]

pentadeca-3,9-dien-2-one

CAS Number 93551-00-9 Commercial Vendor Data
Molecular Formula C20H3005 [1]
Molecular Weight 350.45 g/mol [1]

Physicochemical Properties

Specific experimental data for the physicochemical properties of 17-Hydroxyisolathyrol, such
as melting point, boiling point, and optical rotation, are not readily available in the reviewed
scientific literature. However, based on its chemical structure and data from commercial
suppliers, the following information can be provided.

Property Value Source
Appearance Light yellow to yellow solid [1]
Solubility Soluble in DMSO [1]

) Available in various purities ]
Purity Commercial Vendor Data
(e.g., >95%, >98%, >99%)

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 17-
Hydroxyisolathyrol are not available in the surveyed literature. The structural elucidation of
lathyrol diterpenoids is typically achieved through a combination of these spectroscopic
techniques. For reference, studies on other lathyrol diterpenoids from Euphorbia lathyris
provide extensive NMR and mass spectrometry data that are crucial for their
characterization[2].
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Potential Biological Activity and Signaling Pathway

While no specific studies on the biological activity of 17-Hydroxyisolathyrol have been
identified, a significant body of research on other lathyrol diterpenoids isolated from Euphorbia
lathyris points towards potent anti-inflammatory properties[3][4][5].

These compounds have been shown to inhibit the production of nitric oxide (NO), a key
inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW
264.7)[3][4]. The mechanism of this anti-inflammatory action is linked to the downregulation of
inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression.

This inhibitory effect on pro-inflammatory gene expression is often mediated through the NF-kB
(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. In
unstimulated cells, NF-kB is sequestered in the cytoplasm by inhibitor of kB (IkB) proteins.
Upon stimulation by inflammatory signals like LPS, 1kB is phosphorylated and degraded,
allowing NF-kB to translocate to the nucleus and activate the transcription of pro-inflammatory
genes. Lathyrol diterpenoids have been shown to reduce the phosphorylation of IkBa, thereby
preventing NF-kB activation and subsequent inflammation[4][6].

Based on this evidence, it is highly probable that 17-Hydroxyisolathyrol also exerts anti-
inflammatory effects through the inhibition of the NF-kB signaling pathway.
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Caption: Proposed anti-inflammatory mechanism of 17-Hydroxyisolathyrol via inhibition of the
NF-kB signaling pathway.

Experimental Protocols

The following is a detailed methodology for a key experiment used to assess the anti-
inflammatory activity of compounds like 17-Hydroxyisolathyrol.

Nitric Oxide Production Assay in RAW 264.7 Macrophages

This protocol is based on the widely used Griess assay to measure nitrite, a stable product of
NO.

Materials:

RAW 264.7 macrophage cell line

e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution
 Lipopolysaccharide (LPS) from E. coli

e 17-Hydroxyisolathyrol (dissolved in DMSO)

o Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B:
0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

e Sodium nitrite (for standard curve)
o 96-well cell culture plates

e Microplate reader

Procedure:

e Cell Culture:
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o Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-
streptomycin at 37°C in a humidified 5% CO2 incubator.

o Seed the cells in a 96-well plate at a density of 5 x 10# cells/well and allow them to adhere
overnight.

Compound Treatment:

o Prepare serial dilutions of 17-Hydroxyisolathyrol in DMEM. The final concentration of
DMSO should be less than 0.1% to avoid cytotoxicity.

o Remove the old medium from the cells and replace it with fresh medium containing the
different concentrations of 17-Hydroxyisolathyrol.

o Incubate for 1 hour.
Inflammatory Stimulation:

o Add LPS to each well to a final concentration of 1 pg/mL (except for the negative control
wells).

o Incubate the plate for 24 hours.

Griess Assay:

[e]

Prepare the Griess reagent by mixing equal volumes of Component A and Component B
just before use.

o

Transfer 50 pL of the cell culture supernatant from each well to a new 96-well plate.

[e]

Add 50 pL of the Griess reagent to each well containing the supernatant.

o

Incubate at room temperature for 10-15 minutes, protected from light.
Measurement and Analysis:
o Measure the absorbance at 540 nm using a microplate reader.

o Prepare a standard curve using known concentrations of sodium nitrite.
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o Calculate the nitrite concentration in the samples from the standard curve.

o Determine the inhibitory effect of 17-Hydroxyisolathyrol on NO production.

Preparation

Culture RAW 264.7 cells

:

Seed cells in 96-well plate

Expefiment

El'reat with 17-HydroxyisolathyroD

Stimulate with LPS

Incubate for 24h

Griess|Assay

Collect supernatant

Add Griess Reagent
Data Analysis

G/Ieasure absorbance at 540nnD [Generate standard curva
Calculate NO concentration
Getermine % inhibitiorD
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Caption: Experimental workflow for the determination of nitric oxide inhibition.

Conclusion

17-Hydroxyisolathyrol is a lathyrol-type diterpenoid with significant potential as an anti-
inflammatory agent. While specific experimental data for this compound remains to be fully
disclosed in the scientific literature, the well-documented activities of related compounds from
Euphorbia lathyris provide a strong basis for its likely biological profile. The proposed
mechanism of action through the inhibition of the NF-kB signaling pathway offers a clear
direction for future research. The provided experimental protocol for assessing nitric oxide
production serves as a foundational method for investigating the anti-inflammatory efficacy of
17-Hydroxyisolathyrol and its analogs. Further studies are warranted to fully characterize this
compound and validate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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